4-((2-((4-chlorobenzyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(2-methoxyethyl)benzamide

• IUPAC Name: 4-[[2-[(4-chlorophenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]methyl]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C26H24ClN3O3S/c1-33-15-14-28-24(31)20-10-6-18(7-11-20)16-30-25(32)22-4-2-3-5-23(22)29-26(30)34-17-19-8-12-21(27)13-9-19/h2-13H,14-17H2,1H3,(H,28,31)
• InChI Key: HNJPIFDDINYCDV-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N=C2SCC4=CC=C(C=C4)Cl
• Molecular Formula: C26H24ClN3O3S
• Molecular Weight: 494.0 g/mol

Description

4-((2-((4-chlorobenzyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(2-methoxyethyl)benzamide is a useful research compound. Its molecular formula is C26H24ClN3O3S and its molecular weight is 494.01. The purity is usually 95%.
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Scientific Research Applications

Novel Quinazolinone Derivatives and Antimicrobial Activity

The synthesis of novel quinazolinone derivatives, including compounds structurally related to 4-((2-((4-chlorobenzyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(2-methoxyethyl)benzamide, has been explored for their antimicrobial properties. These compounds, synthesized through various reactions involving primary aromatic and heterocyclic amines, demonstrated significant antimicrobial activities, showcasing their potential in medicinal chemistry and pharmaceutical applications (Habib, Hassan, & El‐Mekabaty, 2013).

Synthesis of Benzodifuranyl, Triazines, Oxadiazepines, and Thiazolopyrimidines

Another research avenue involves the synthesis of complex compounds derived from visnaginone and khellinone, leading to the creation of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines. These compounds exhibited significant anti-inflammatory and analgesic activities, highlighting their therapeutic potential in addressing inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Synthesis and Characterization for Antimicrobial Agents

New Quinazolines as Potential Antimicrobial Agents

The synthesis and characterization of new quinazolines have been investigated for their potential as antimicrobial agents. These compounds, synthesized through reactions involving hydrazine hydrate and aryl isothiocyanates, showed promising antibacterial and antifungal activities against a range of microorganisms, including Escherichia coli and Staphylococcus aureus (Desai, Shihora, & Moradia, 2007).

Antitubercular and Antibacterial Activities

Quinazolinone Analogs with Antitubercular and Antibacterial Activities

A novel series of quinazolinone analogs substituted with benzothiophene has been synthesized and evaluated for their antitubercular and antibacterial activities. Some compounds in this series exhibited good activity against Mycobacterium tuberculosis and various bacteria, indicating their potential in the development of new antimicrobial agents (Rao & Subramaniam, 2015).